- Synthesis and neuroleptic activity of 3-(1-substituted-4-piperidinyl)-1,2-benzisoxazoles, Journal of Medicinal Chemistry, 1985, 28(6), 761-9
Cas no 95742-20-4 (1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)-)
95742-20-4 structure
Product Name:1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)-
CAS No:95742-20-4
MF:C12H13FN2O
MW:220.242826223373
CID:803734
PubChem ID:13450902
Update Time:2024-10-25
1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)-
- 3-(2-CHLOROETHYL)-6,7,8,9-TETRAHYDRO-2-METHYL-4H-PYRIDO[1,2- A]PYRIMIDIN-4-ONE
- 4-fluoro-3-(4-piperidinyl)-1,2-Benzisoxazole
- 4-fluoro-3-piperidin-4-yl-1,2-benzoxazole
- 4-Fluoro-3-(4-piperidinyl)-1,2-benzisoxazole (ACI)
- Fluoro-3-(4-piperidyl)-1,2-benzoxazole
- SCHEMBL6665906
- 95742-20-4
- DB-080343
- DTXSID10541217
- EGC85SGV4Q
- 1,2-Benzisoxazole, 4-fluoro-3-(4-piperidinyl)-
- 4-Fluoro-3-(piperidin-4-yl)benzo[d]isoxazole
- 4-FLUORO-3-(PIPERIDIN-4-YL)-1,2-BENZOXAZOLE
- 4-FLUORO-3-(PIPERIDIN-4-YL)-1,2-BENZISOXAZOLE
-
- Inchi: 1S/C12H13FN2O/c13-9-2-1-3-10-11(9)12(15-16-10)8-4-6-14-7-5-8/h1-3,8,14H,4-7H2
- InChI Key: GVMQXMFLUSCQJS-UHFFFAOYSA-N
- SMILES: FC1C2=C(ON=C2C2CCNCC2)C=CC=1
Computed Properties
- Exact Mass: 220.10119120g/mol
- Monoisotopic Mass: 220.10119120g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 245
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 38.1Ų
Experimental Properties
- Density: 1.3
- Boiling Point: 336.6 °C at 760 mmHg
- Flash Point: 157.4 °C
1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)- Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran
Reference
1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)- Raw materials
1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)- Preparation Products
1,2-Benzisoxazole,4-fluoro-3-(4-piperidinyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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2. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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